![molecular formula C18H18N2O5 B2875587 3-[(2-Amino-4,6-dimethoxyphenyl)(pyridin-3-yl)methyl]-4-hydroxy-2,5-dihydrofuran-2-one CAS No. 1272756-36-1](/img/structure/B2875587.png)
3-[(2-Amino-4,6-dimethoxyphenyl)(pyridin-3-yl)methyl]-4-hydroxy-2,5-dihydrofuran-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(2-Amino-4,6-dimethoxyphenyl)(pyridin-3-yl)methyl]-4-hydroxy-2,5-dihydrofuran-2-one is a useful research compound. Its molecular formula is C18H18N2O5 and its molecular weight is 342.351. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
- Synthesis of Pyrrolidin-1-yl Piperidine and Schiff Bases : A study presents a novel method for synthesizing 3-(pyrrolidin-1-yl)piperidine, a compound significant in medicinal chemistry for its rigid diamine structure, illustrating the synthetic versatility of pyridine derivatives (Smaliy et al., 2011). Another research focuses on synthesizing Schiff bases from 3-aminomethyl pyridine, indicating their potential as anticonvulsant agents (Pandey & Srivastava, 2011).
Chemical Synthesis and Characterization
- Heterocyclic Schiff Bases and Pyrazole Derivatives : Research into the synthesis and characterization of heterocyclic Schiff bases and their screening for anticonvulsant activity showcases the therapeutic potential of pyridine-related compounds (Pandey & Srivastava, 2011). Another study on synthesizing pyrazole derivatives, known for their biological and pharmacological activities, further emphasizes the significance of such compounds in developing new therapeutic agents (Lynda, 2021).
Metal Complexes and Catalysis
- Copper(II) Complexes of Schiff Base Ligands : A study explores the synthesis of sulfonated Schiff base copper(II) complexes, demonstrating their efficiency and selectivity as catalysts in alcohol oxidation, highlighting the potential of pyridine derivatives in catalysis (Hazra et al., 2015).
Potential Therapeutic Applications
- Antioxidant and Antibacterial Activities : Research on the synthesis of tri-substituted pyrazoles and their evaluation for antibacterial and antioxidant activities illustrates the medicinal chemistry applications of pyridine derivatives and their potential in addressing various health concerns (Lynda, 2021).
Properties
IUPAC Name |
4-[(2-amino-4,6-dimethoxyphenyl)-pyridin-3-ylmethyl]-3-hydroxy-2H-furan-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O5/c1-23-11-6-12(19)16(14(7-11)24-2)15(10-4-3-5-20-8-10)17-13(21)9-25-18(17)22/h3-8,15,21H,9,19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZWIGUZXGGCHBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)C(C2=CN=CC=C2)C3=C(COC3=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.